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Compound of Interest

Compound Name: IPN60090 dihydrochloride

Cat. No.: B10824310

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
IPN60090 dihydrochloride stock solutions for in vitro cell culture experiments. IPN60090 is a
potent and selective inhibitor of glutaminase-1 (GLS-1), a key enzyme in cancer cell
metabolism.[1][2][3] Adherence to these guidelines is crucial for ensuring experimental
reproducibility and accuracy.

Physicochemical Properties

IPN60090 dihydrochloride is an off-white to light yellow solid powder.[1] A summary of its key
physicochemical properties is presented in the table below.
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Property Value Reference
Molecular Formula C24H29CI2F3N8O03 [1]
Molecular Weight 605.44 g/mol [1]
Appearance Off-white to light yellow solid [1]

Purity >99% [1]

IC50 (GLS-1) 31nM [11[2]

IC50 (GLS-2) >50,000 nM [2][4]

IC50 (A549 cells) 26 nM [2]4]

Solubility and Stock Solution Preparation

Proper dissolution of IPN60090 dihydrochloride is critical for obtaining accurate and
reproducible results. Due to its moderate aqueous solubility, dimethyl sulfoxide (DMSO) is the
recommended solvent for preparing high-concentration stock solutions.[5]

Solubility Data

Maximum Molar
Solvent o . Notes
Solubility Concentration
Ultrasonic treatment
may be required. Use
DMSO 170 mg/mL 280.79 mM
freshly opened,
anhydrous DMSO.[1]
Ultrasonic treatment
Water 100 mg/mL 165.17 mM

may be required.[1]

Protocol for Reconstituting a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of 1 mL of a 10 mM stock solution of IPN60090
dihydrochloride in DMSO.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.medchemexpress.com/ipn-60090-dihydrochloride.html
https://www.medchemexpress.com/ipn-60090-dihydrochloride.html
https://www.medchemexpress.com/ipn-60090-dihydrochloride.html
https://www.medchemexpress.com/ipn-60090-dihydrochloride.html
https://www.medchemexpress.com/ipn-60090-dihydrochloride.html
https://www.medchemexpress.com/gls1-in-1.html
https://www.medchemexpress.com/gls1-in-1.html
https://www.invivochem.com/ipn-60090.html
https://www.medchemexpress.com/gls1-in-1.html
https://www.invivochem.com/ipn-60090.html
https://www.benchchem.com/product/b10824310?utm_src=pdf-body
https://www.benchchem.com/pdf/troubleshooting_IPN60090_inconsistent_results_in_assays.pdf
https://www.medchemexpress.com/ipn-60090-dihydrochloride.html
https://www.medchemexpress.com/ipn-60090-dihydrochloride.html
https://www.benchchem.com/product/b10824310?utm_src=pdf-body
https://www.benchchem.com/product/b10824310?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10824310?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Materials:

IPN60090 dihydrochloride powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Water bath sonicator

Procedure:

Pre-warm the DMSO: Before use, bring the anhydrous DMSO to room temperature.

» Weigh the Compound: Accurately weigh out 6.05 mg of IPN60090 dihydrochloride powder
and place it into a sterile microcentrifuge tube.

¢ Add Solvent: Add 1 mL of sterile DMSO to the tube containing the compound.

e Dissolve the Compound:

o Vortex the solution for 1-2 minutes to facilitate dissolution.

o If the compound does not fully dissolve, sonicate the solution in a water bath for 10-15
minutes.[1] Visually inspect the solution to ensure there are no visible particles.[5]

» Aliquot and Store: Aliquot the clear stock solution into smaller, single-use volumes in sterile,
light-protected tubes. This prevents repeated freeze-thaw cycles.[6]

Note: For cell culture experiments, the final concentration of DMSO in the culture medium
should be kept low (typically < 0.1%) to avoid solvent-induced cytotoxicity. Prepare working
solutions by further diluting the stock solution in sterile cell culture medium immediately before
use.
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Storage and Stability

The stability of IPN60090 dihydrochloride is dependent on the storage conditions.

Storage Recommendations @@

Storage )
Form Shelf Life Notes
Temperature
Store sealed and
Solid Powder 4°C 2 years protected from
moisture and light.[4]
Store sealed and
-20°C 3 years protected from
moisture and light.[4]
Store in tightly sealed,
o light-protected
Stock Solution (in i )
-20°C 1 month aliquots. Avoid
DMSO)
repeated freeze-thaw
cycles.[1][4]
Store in tightly sealed,
light-protected
-80°C 6 months aliquots. Avoid

repeated freeze-thaw

cycles.[1]

Signaling Pathway and Mechanism of Action

IPN60090 is a selective inhibitor of GLS-1, an enzyme that catalyzes the conversion of
glutamine to glutamate.[3] This reaction is a critical step in the metabolic reprogramming of
many cancer cells, providing them with essential building blocks for proliferation and survival.[3]
By inhibiting GLS-1, IPN60090 disrupts cancer cell metabolism, leading to reduced proliferation
and cell death.
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Caption: Mechanism of action of IPN60090 on the glutamine metabolism pathway.

Experimental Workflow for Stock Solution

Preparation

The following diagram illustrates the workflow for preparing a stock solution of IPN60090

dihydrochloride.
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Caption: Workflow for preparing IPN60090 dihydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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